Cas no 1797027-53-2 (N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide)

• Product Name: N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide
• CAS No: 1797027-53-2
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6326058
• PubChem ID: 71810457
• Update Time: 2025-05-21

N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]-5-METHYL-1,2-OXAZOLE-3-CARBOXAMIDE
• AKOS024568043
• N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide
• CHEMBL3440425
• F6451-1592
• 1797027-53-2

• Inchi： 1S/C15H18N2O3/c1-10-6-4-5-7-12(10)14(19-3)9-16-15(18)13-8-11(2)20-17-13/h4-8,14H,9H2,1-3H3,(H,16,18)
• InChI Key： SDEWPNFBIVTDHI-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C1C=C(C)ON=1)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide

N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide: A Comprehensive Overview of Its Properties and Applications

The compound N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide (CAS No. 1797027-53-2) is a specialized chemical entity that has garnered attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique structural features, combines an isoxazole ring with a methoxy-substituted ethyl group, making it a subject of interest for various applications. In this article, we delve into its properties, synthesis, and potential uses, while also addressing common queries and trends in the field.

Chemical Structure and Properties
The molecular structure of N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide includes a 5-methylisoxazole-3-carboxamide core, which is known for its bioactivity in medicinal chemistry. The presence of the methoxy and o-tolyl groups enhances its solubility and stability, making it suitable for further derivatization. The compound's CAS number, 1797027-53-2, is a unique identifier that ensures precise referencing in scientific literature and regulatory documents.

Synthesis and Industrial Relevance
The synthesis of N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide typically involves multi-step organic reactions, including amide bond formation and functional group modifications. Researchers often explore its potential as an intermediate in the development of novel pharmaceuticals or agrochemicals. Given the growing demand for isoxazole derivatives in drug discovery, this compound aligns with current trends in small-molecule therapeutics and precision agriculture.

Applications in Pharmaceutical Research
One of the key areas of interest for N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide is its potential role in drug development. The isoxazole moiety is frequently employed in the design of kinase inhibitors and anti-inflammatory agents. Recent studies highlight its relevance in targeting metabolic disorders and neurodegenerative diseases, topics that are highly searched in academic and industrial circles. This compound's versatility makes it a candidate for further exploration in high-throughput screening assays.

Agrochemical Potential
Beyond pharmaceuticals, N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide has shown promise in agrochemical applications. Its structural features may contribute to the development of new pesticides or herbicides, addressing the global need for sustainable crop protection solutions. With the rise of green chemistry initiatives, researchers are increasingly focusing on eco-friendly derivatives of such compounds.

Market Trends and Future Directions
The market for specialized chemicals like N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide is expanding, driven by advancements in biotechnology and material science. Industry reports suggest a growing interest in custom synthesis and contract research services for such molecules. Additionally, the compound's potential in personalized medicine aligns with the increasing focus on tailored therapeutic solutions.

Safety and Regulatory Considerations
While N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide is not classified as a hazardous material, proper handling and storage are essential to ensure safety in laboratory and industrial settings. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and relevant regulatory guidelines to maintain compliance.

Conclusion
In summary, N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide (CAS No. 1797027-53-2) represents a versatile compound with significant potential in both pharmaceutical and agrochemical sectors. Its unique structure and functional groups make it a valuable candidate for further research and development. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in drug discovery and sustainable agriculture.